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Compound of Interest

Compound Name: Acetone-d6

Cat. No.: B032918

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Acetone-
d6 (Perdeuterated Acetone), a crucial solvent in nuclear magnetic resonance (NMR)
spectroscopy and various research applications. Understanding these properties, particularly
their dependence on temperature, is essential for accurate experimental design, data
interpretation, and process optimization in research and drug development.

Core Physical Properties

Acetone-d6, with the chemical formula (CD3)2CO, is the deuterated isotopologue of acetone.
While its chemical reactivity is nearly identical to that of its non-deuterated counterpart, its
physical properties can exhibit subtle but significant differences due to the increased mass of

deuterium.
Property Value
Molecular Weight 64.12 g/mol
Boiling Point 55.5 °C (at 1013 hPa)[1]
Melting Point -93.8 °C[1]
Appearance Colorless liquid
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Temperature-Dependent Physical Properties

The physical behavior of Acetone-d6 is intricately linked to temperature. The following sections
and tables detail the temperature-dependent variations in its density, viscosity, surface tension,
and vapor pressure.

Density

The density of Acetone-d6 decreases with increasing temperature, a typical behavior for
liquids. Accurate density values are critical for various calculations, including the preparation of
solutions with precise concentrations.

Temperature (°C) Density (g/lcm?)
20 0.88[2]
25 0.872[1]

Note: The density of Acetone-d6 is slightly higher than that of non-deuterated acetone due to
the greater mass of deuterium.

Viscosity

Viscosity, a measure of a fluid's resistance to flow, is highly sensitive to temperature changes.
For Acetone-d6, as with most liquids, viscosity decreases as temperature increases. While
extensive temperature-dependent viscosity data for Acetone-d6 is not readily available, the
dynamic viscosity at 20°C has been reported. For a broader temperature range, data for
regular acetone is provided as a close approximation.

Acetone-d6:
Temperature (°C) Dynamic Viscosity (mPa-s)
20 0.34[3]

Acetone (for approximation):
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Temperature (°C) Dynamic Viscosity (mPa-s)
0 0.40[4]
30 0.30[4]
50 0.25[4]
75 0.20[4]
100 0.17[4]

Surface Tension

Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area
possible. This property is also temperature-dependent, generally decreasing as temperature
rises. Specific temperature-dependent surface tension data for Acetone-d6 is scarce.
Therefore, data for regular acetone is presented as a reference. A linear relationship can be
used to approximate the surface tension at different temperatures.[5]

Acetone (for approximation):

The surface tension (o) of acetone can be approximated using the following linear equation:
o(T) =-1.120 x 104 * T + 2.626 x 10-2 where T is the temperature in Kelvin.[5]

Temperature (°C) Surface Tension (dyn/cm)
15 24.95
20 23.32
25 22.23
37.78 20.67
50.05 18.98

Note: The values in the table for regular acetone are derived from experimental data and may
be used for approximation.
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Vapor Pressure

The vapor pressure of a liquid is the pressure exerted by its vapor when the vapor phase is in
equilibrium with the liquid phase. Vapor pressure is strongly dependent on temperature,
increasing as the temperature rises.

Temperature (°C) Vapor Pressure (mmHg)
20 184
55 760 (14.39 psi)

Experimental Protocols

Accurate measurement of the physical properties of Acetone-d6 requires meticulous
experimental techniques, especially given its volatile nature. The following are detailed
methodologies for key experiments.

Density Measurement

Method: Vibrating Tube Densitometer

This method offers high precision and requires a small sample volume, making it suitable for
expensive deuterated solvents.

Protocol:

o Calibration: Calibrate the densitometer using dry air and deionized water at the desired
measurement temperature.

o Sample Preparation: Ensure the Acetone-d6 sample is free of any particulate matter and
has reached thermal equilibrium with the measurement temperature.

« Injection: Carefully inject the Acetone-d6 sample into the oscillating U-tube of the
densitometer, ensuring no air bubbles are introduced.

o Measurement: Allow the instrument to stabilize and record the oscillation period. The
instrument's software will then calculate the density based on the calibration data.
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o Temperature Control: Maintain a constant and uniform temperature throughout the

measurement using a thermostat.

Cleaning: Thoroughly clean and dry the U-tube between measurements to prevent cross-
contamination.

Viscosity Measurement

Method: Capillary Viscometer (e.g., Ubbelohde type)

This method is a standard technique for determining the kinematic viscosity of liquids.

Protocol:

Viscometer Selection: Choose a capillary viscometer with a capillary diameter appropriate for
the expected viscosity of Acetone-d6.

Cleaning: Thoroughly clean the viscometer with a suitable solvent (e.g., chromic acid,
followed by rinsing with deionized water and acetone) and dry it completely.

Sample Loading: Introduce a precise volume of Acetone-d6 into the viscometer.

Thermal Equilibration: Place the viscometer in a constant-temperature bath and allow it to
equilibrate for at least 15-20 minutes.

Measurement: Using a pipette bulb, draw the liquid up through the capillary to a point above
the upper timing mark. Release the suction and measure the time it takes for the liquid
meniscus to pass between the upper and lower timing marks.

Replicates: Perform multiple measurements and calculate the average flow time.

Calculation: Calculate the kinematic viscosity using the viscometer constant and the average
flow time. The dynamic viscosity can then be calculated by multiplying the kinematic viscosity
by the density of Acetone-d6 at the same temperature.

Surface Tension Measurement
Method: Du Noly Ring Method
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This method measures the force required to detach a platinum ring from the surface of the
liquid.

Protocol:

o Apparatus Setup: Use a tensiometer equipped with a platinum-iridium ring. Ensure the ring is
meticulously cleaned with a solvent and then flamed to remove any organic contaminants.

o Sample Preparation: Place the Acetone-d6 sample in a clean, temperature-controlled
vessel.

e Measurement:
o Immerse the ring in the Acetone-d6.
o Slowly raise the sample stage, causing the ring to be pulled through the liquid surface.
o The force required to detach the ring from the surface is measured by the tensiometer.

o Correction: Apply a correction factor to the measured force to account for the volume of
liquid lifted by the ring.

o Temperature Control: Maintain a constant temperature of the sample throughout the
measurement.

Vapor Pressure Measurement

Method: Static Method

This method involves measuring the pressure of the vapor in equilibrium with the liquid at a
constant temperature in a closed system.

Protocol:

o Apparatus: Use a thermostated vessel connected to a pressure transducer and a vacuum
pump.
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o Sample Degassing: Introduce the Acetone-d6 sample into the vessel and degas it by
repeated freeze-pump-thaw cycles to remove any dissolved air.

» Equilibration: Bring the sample to the desired temperature and allow the system to reach
equilibrium, where the pressure reading stabilizes.

e Measurement: Record the stabilized pressure, which is the vapor pressure of Acetone-d6 at
that temperature.

o Temperature Variation: Repeat the measurement at different temperatures to obtain a vapor
pressure curve.

Logical Relationship of Physical Properties

The physical properties of Acetone-d6 are interconnected and influenced by intermolecular
forces and temperature. The following diagram illustrates the relationship between temperature
and key physical properties.

Influence of Temperature on Physical Properties of Acetone-d6

Temperature

Decreases Decreases Decreases ncreases

Viscosity Surface Tension Vapor Pressure

Click to download full resolution via product page

Temperature's effect on Acetone-d6 properties.

This guide provides essential data and methodologies for working with Acetone-d6. For highly
sensitive applications, it is always recommended to consult the latest literature or perform direct
measurements of the physical properties under the specific experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

